Cas no 40398-21-8 (ethyl N-(dimethylcarbamothioyl)carbamate)
40398-21-8 structure
Product Name:ethyl N-(dimethylcarbamothioyl)carbamate
CAS No:40398-21-8
MF:C6H12N2O2S
MW:176.236680030823
CID:2632532
PubChem ID:2824634
Update Time:2025-04-21
ethyl N-(dimethylcarbamothioyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- CKOAOTLAOHUQNB-UHFFFAOYSA-N
- STL301851
- N,N-dimethyl-N'-ethoxycarbonyl-thiourea
- SR-01000635824-1
- SCHEMBL10865682
- CCG-46106
- AKOS016359672
- ethyl (dimethylcarbamothioyl)carbamate
- 40398-21-8
- ethyl N-(dimethylcarbamothioyl)carbamate
-
- Inchi: 1S/C6H12N2O2S/c1-4-10-6(9)7-5(11)8(2)3/h4H2,1-3H3,(H,7,9,11)
- InChI Key: CKOAOTLAOHUQNB-UHFFFAOYSA-N
- SMILES: S=C(NC(=O)OCC)N(C)C
Computed Properties
- Exact Mass: 176.06194880Da
- Monoisotopic Mass: 176.06194880Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 73.7Ų
ethyl N-(dimethylcarbamothioyl)carbamate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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